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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromophenyl
dichlorophosphate (CAS No. 19430-76-3), a key reagent in organic and medicinal chemistry.

The document details its commercial availability, physicochemical properties, safety and

handling protocols, and a representative synthesis protocol. This information is intended to

assist researchers and drug development professionals in sourcing and utilizing this compound

effectively and safely in their laboratory work.

Commercial Availability
4-Bromophenyl dichlorophosphate is readily available from a number of chemical suppliers.

The purity and quantities offered may vary. Researchers should contact the suppliers directly

for the most current pricing and availability.
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Supplier Purity Typical Quantities Notes

Alfa Chemistry[1] 98% Inquiry required

Also known as p-

bromophenyl

phosphorodichloridate

.

AK Scientific, Inc. 95% Inquiry required
Provides a detailed

Safety Data Sheet.

Suzhou Health

Chemicals Co., Ltd.[2]
≥97.0%

1kg, 10kg, 25kg

drums

Shelf life of 6 months

when stored at 0-4℃.

Benchchem[3] Research Grade Inquiry required

For research use only.

Not for human or

veterinary use.

Apollo Scientific[4] Inquiry required Inquiry required -

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Bromophenyl
dichlorophosphate is provided below.
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Property Value Reference

CAS Number 19430-76-3 [1][2]

Molecular Formula C6H4BrCl2O2P [1]

Molecular Weight 289.88 g/mol [1][3]

Appearance
Colorless or light-yellow clear

liquid
[1][2]

Boiling Point 98-102 °C [1]

Density 1.811±0.06 g/cm³ [1]

IUPAC Name
1-bromo-4-

dichlorophosphoryloxybenzene
[1]

Synonyms

p-Bromophenyl

phosphorodichloridate,

Phosphorodichloridic acid, 4-

bromophenyl ester

[1][2]

Safety and Handling
4-Bromophenyl dichlorophosphate is a hazardous substance and requires careful handling.

The following table summarizes key safety information. Users must consult the full Safety Data

Sheet (SDS) from their supplier before handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.healthchems.com/ProductsDetails.aspx?PId=8
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.benchchem.com/synthesis/pse-9gde662047gf45g7c7e9868be265bg88
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.healthchems.com/ProductsDetails.aspx?PId=8
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.alfa-chemistry.com/product/bromophenyl-dichlorophosphate-cas-19430-76-3-164304.html
https://www.healthchems.com/ProductsDetails.aspx?PId=8
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Hazard Statements Precautionary Statements

Skin Irritation H315: Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P332+P313: If

skin irritation occurs: Get

medical advice/attention.

Eye Irritation
H319: Causes serious eye

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Respiratory Irritation
H335: May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove to fresh air and keep

at rest in a position

comfortable for breathing.

P312: Call a poison center or

doctor if you feel unwell.

Storage -

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up. Store sealed

in a cool, dry place at 0-4℃,

avoiding light and heat.[2]
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Disposal -

P501: Dispose of

contents/container to an

approved waste disposal plant.

Applications in Research and Drug Development
4-Bromophenyl dichlorophosphate serves as a crucial intermediate in organic synthesis and

for the development of pharmaceuticals.[2] Its utility stems from its reactive dichlorophosphate

group, which can readily undergo nucleophilic substitution reactions to form a variety of

organophosphate esters. These esters are important motifs in many biologically active

molecules and are used in the synthesis of prodrugs, pesticides, and flame retardants.

Experimental Protocol: Synthesis of 4-Bromophenyl
Dichlorophosphate
The following is a general protocol for the synthesis of 4-Bromophenyl dichlorophosphate
based on the reaction of p-bromophenol with phosphorus oxychloride.[3]

Materials:

p-Bromophenol

Phosphorus oxychloride (POCl3)

Anhydrous solvent (e.g., dichloromethane, toluene)

Inert gas (e.g., nitrogen, argon)

Procedure:

Set up a reaction flask equipped with a dropping funnel, a condenser with a drying tube, and

a magnetic stirrer under an inert atmosphere.

Dissolve p-bromophenol in the anhydrous solvent in the reaction flask.

Cool the solution in an ice bath.
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Slowly add phosphorus oxychloride to the cooled solution via the dropping funnel with

vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC or GC).

The reaction mixture is then worked up to isolate the product. This may involve removing the

solvent under reduced pressure and purifying the crude product by vacuum distillation.

Note: This is a generalized procedure. The specific reaction conditions, such as temperature,

reaction time, and purification method, may need to be optimized. A thorough hazard analysis

should be conducted before carrying out this reaction.

Workflow and Pathway Diagrams
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Caption: Synthesis workflow for 4-Bromophenyl dichlorophosphate.

4-Bromophenyl Dichlorophosphate

Pharmaceutical Intermediate Organic Synthesis Reagent

Prodrug Synthesis Phosphorylation of Biomolecules

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1603538?utm_src=pdf-body-img
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/product/b1603538?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Key applications of 4-Bromophenyl dichlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. Suzhou Health Chemicals Co., Ltd.-4-Bromophenyl Dichlorophosphate [healthchems.com]

3. Synthesis routes of 4-Bromophenyl dichlorophosphate [benchchem.com]

4. 19430-76-3 Cas No. | 4-Bromophenyl Dichlorophosphate | Apollo
[store.apolloscientific.co.uk]

To cite this document: BenchChem. [Commercial Availability and Technical Profile of 4-
Bromophenyl Dichlorophosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603538#commercial-availability-of-4-bromophenyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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